Cas no 1893071-97-0 (1-(2,2-dimethylpropyl)cyclopropylmethanol)
1-(2,2-dimethylpropyl)cyclopropylmethanol Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,2-dimethylpropyl)cyclopropylmethanol
- EN300-1835189
- [1-(2,2-dimethylpropyl)cyclopropyl]methanol
- 1893071-97-0
- SCHEMBL13819881
-
- Inchi: 1S/C9H18O/c1-8(2,3)6-9(7-10)4-5-9/h10H,4-7H2,1-3H3
- InChI Key: RGSRCBKZTSULCM-UHFFFAOYSA-N
- SMILES: OCC1(CC(C)(C)C)CC1
Computed Properties
- Exact Mass: 142.135765193g/mol
- Monoisotopic Mass: 142.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 20.2Ų
1-(2,2-dimethylpropyl)cyclopropylmethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1835189-1g |
[1-(2,2-dimethylpropyl)cyclopropyl]methanol |
1893071-97-0 | 1g |
$986.0 | 2023-09-19 | ||
| Enamine | EN300-1835189-5g |
[1-(2,2-dimethylpropyl)cyclopropyl]methanol |
1893071-97-0 | 5g |
$2858.0 | 2023-09-19 | ||
| Enamine | EN300-1835189-10g |
[1-(2,2-dimethylpropyl)cyclopropyl]methanol |
1893071-97-0 | 10g |
$4236.0 | 2023-09-19 | ||
| Enamine | EN300-1835189-0.05g |
[1-(2,2-dimethylpropyl)cyclopropyl]methanol |
1893071-97-0 | 0.05g |
$827.0 | 2023-09-19 | ||
| Enamine | EN300-1835189-0.1g |
[1-(2,2-dimethylpropyl)cyclopropyl]methanol |
1893071-97-0 | 0.1g |
$867.0 | 2023-09-19 | ||
| Enamine | EN300-1835189-0.25g |
[1-(2,2-dimethylpropyl)cyclopropyl]methanol |
1893071-97-0 | 0.25g |
$906.0 | 2023-09-19 | ||
| Enamine | EN300-1835189-0.5g |
[1-(2,2-dimethylpropyl)cyclopropyl]methanol |
1893071-97-0 | 0.5g |
$946.0 | 2023-09-19 | ||
| Enamine | EN300-1835189-1.0g |
[1-(2,2-dimethylpropyl)cyclopropyl]methanol |
1893071-97-0 | 1g |
$943.0 | 2023-06-01 | ||
| Enamine | EN300-1835189-2.5g |
[1-(2,2-dimethylpropyl)cyclopropyl]methanol |
1893071-97-0 | 2.5g |
$1931.0 | 2023-09-19 | ||
| Enamine | EN300-1835189-5.0g |
[1-(2,2-dimethylpropyl)cyclopropyl]methanol |
1893071-97-0 | 5g |
$2732.0 | 2023-06-01 |
1-(2,2-dimethylpropyl)cyclopropylmethanol Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 1-(2,2-dimethylpropyl)cyclopropylmethanol
Research Brief on 1-(2,2-dimethylpropyl)cyclopropylmethanol (CAS: 1893071-97-0): Recent Advances and Applications
1-(2,2-dimethylpropyl)cyclopropylmethanol (CAS: 1893071-97-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropylmethanol structure, has been explored for its potential applications in drug discovery, medicinal chemistry, and as a building block for more complex molecules. Recent studies have highlighted its role in the synthesis of novel therapeutic agents, particularly in the context of targeting specific enzymatic pathways and receptor interactions.
One of the key areas of interest in recent research is the compound's utility as an intermediate in the synthesis of bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its use in the development of small-molecule inhibitors targeting cytochrome P450 enzymes, which are critical in drug metabolism and toxicity. The researchers synthesized a series of derivatives using 1-(2,2-dimethylpropyl)cyclopropylmethanol as a starting material, achieving notable improvements in inhibitor potency and selectivity. This work underscores the compound's versatility in medicinal chemistry applications.
Another significant advancement involves the exploration of 1-(2,2-dimethylpropyl)cyclopropylmethanol in the context of neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience investigated its potential as a modulator of gamma-aminobutyric acid (GABA) receptors, which play a crucial role in neuronal excitability. The study reported that derivatives of this compound exhibited promising activity in enhancing GABAergic transmission, suggesting potential applications in the treatment of epilepsy and anxiety disorders. These findings open new avenues for the development of neuroactive therapeutics.
In addition to its pharmacological applications, 1-(2,2-dimethylpropyl)cyclopropylmethanol has also been studied for its chemical properties and reactivity. Recent work in Organic Letters (2023) explored its use in asymmetric synthesis, leveraging its chiral center to achieve high enantioselectivity in the formation of complex organic molecules. This research highlights the compound's value as a chiral auxiliary in synthetic chemistry, offering a pathway to more efficient and sustainable synthetic methodologies.
Looking ahead, the continued investigation of 1-(2,2-dimethylpropyl)cyclopropylmethanol is expected to yield further insights into its potential applications. Ongoing research is focusing on its role in the design of next-generation therapeutics, particularly in areas such as oncology and infectious diseases. The compound's unique structural features and demonstrated versatility make it a valuable asset in the toolkit of medicinal chemists and drug developers.
In conclusion, 1-(2,2-dimethylpropyl)cyclopropylmethanol (CAS: 1893071-97-0) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Recent studies have elucidated its utility in drug discovery, neuropharmacology, and synthetic chemistry, paving the way for future innovations. As research progresses, this compound is likely to play an increasingly important role in the development of novel therapeutic agents and chemical methodologies.
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